Cas no 1239724-36-7 (5-ethyl-1-oxa-5-azaspiro2.5octane)

• Product Name: 5-ethyl-1-oxa-5-azaspiro2.5octane
• CAS No: 1239724-36-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5177436
• PubChem ID: 102533872
• Update Time: 2025-08-04

5-ethyl-1-oxa-5-azaspiro2.5octane Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-1-oxa-5-aza-spiro[2.5]octane
• 1-Oxa-5-azaspiro[2.5]octane, 5-ethyl-
• 5-ethyl-1-oxa-5-azaspiro2.5octane

• Inchi： 1S/C8H15NO/c1-2-9-5-3-4-8(6-9)7-10-8/h2-7H2,1H3
• InChI Key： KCFNFGJCEOMINL-UHFFFAOYSA-N
• SMILES： O1C2(CCCN(CC)C2)C1

Additional information on 5-ethyl-1-oxa-5-azaspiro2.5octane

Comprehensive Overview of 5-ethyl-1-oxa-5-azaspiro[2.5]octane (CAS No. 1239724-36-7): Properties, Applications, and Industry Insights

The compound 5-ethyl-1-oxa-5-azaspiro[2.5]octane (CAS No. 1239724-36-7) is a specialized heterocyclic molecule featuring a unique spirocyclic structure, combining oxygen and nitrogen atoms within its framework. This structural complexity makes it a subject of significant interest in pharmaceutical and agrochemical research. The presence of both ethyl and spiro moieties enhances its potential as a building block for drug discovery, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors. Its CAS registry number (1239724-36-7) ensures precise identification in global chemical databases, facilitating regulatory compliance and supply chain transparency.

In recent years, the demand for spirocyclic compounds like 5-ethyl-1-oxa-5-azaspiro[2.5]octane has surged due to their versatility in addressing drug-resistant pathogens and neurodegenerative diseases. Researchers are actively exploring its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. The compound’s lipophilicity and hydrogen-bonding capacity align with current trends in bioavailability optimization, a frequent search query among medicinal chemists. Additionally, its stability under physiological conditions positions it as a candidate for prodrug formulations, another area gaining traction in AI-driven drug design platforms.

From a synthetic perspective, 5-ethyl-1-oxa-5-azaspiro[2.5]octane exemplifies advancements in green chemistry. Its production often involves catalytic ring-closure techniques, reducing waste generation—a priority for industries adhering to ESG (Environmental, Social, and Governance) standards. Laboratories frequently search for scalable synthesis protocols for such spirocycles, reflecting the need for cost-effective routes. The compound’s azaspiro core also intersects with interest in chiral auxiliaries, crucial for asymmetric synthesis in API (Active Pharmaceutical Ingredient) manufacturing.

Beyond pharmaceuticals, 5-ethyl-1-oxa-5-azaspiro[2.5]octane finds niche applications in material science. Its rigid spiro architecture contributes to the development of high-performance polymers with enhanced thermal stability, a sought-after property in electronic encapsulation materials. This dual utility—spanning life sciences and industrial materials—makes it a recurring keyword in cross-disciplinary research databases. Notably, patents referencing its CAS number (1239724-36-7) highlight innovations in photoinitiators for 3D printing resins, aligning with the booming additive manufacturing sector.

Quality control of 5-ethyl-1-oxa-5-azaspiro[2.5]octane relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring batch-to-batch consistency—a critical factor for GMP-certified suppliers. The compound’s spectral data (e.g., 1H/13C NMR shifts) are frequently queried in chemical characterization forums, underscoring its technical relevance. Furthermore, its storage under anhydrous conditions to prevent hydrolysis reflects best practices shared in laboratory safety guidelines, a trending topic in academic workflows.

In conclusion, 5-ethyl-1-oxa-5-azaspiro[2.5]octane (CAS No. 1239724-36-7) embodies the convergence of structural innovation and practical utility. Its multifaceted applications—from neuropharmacology to smart materials—resonate with contemporary scientific priorities, while its synthetic accessibility meets industrial scalability demands. As computational chemistry tools evolve, this compound is poised to remain a focal point in molecular design strategies, answering persistent queries about next-generation bioactive scaffolds.